5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol hydrochloride

• Molecular Formula: C8H18ClF2NO
• Molecular Weight: 217.68 g/mol
• IUPAC Name: 5-amino-4,4-difluoro-2,5-dimethylhexan-3-ol;hydrochloride
• InChI: InChI=1S/C8H17F2NO.ClH/c1-5(2)6(12)8(9,10)7(3,4)11;/h5-6,12H,11H2,1-4H3;1H
• InChI Key: PIMGLJBNLORSIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C(C)(C)N)(F)F)O.Cl

Description

5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol hydrochloride: is a chemical compound with the molecular formula C8H18ClF2NO and a molecular weight of 217.68 g/mol . This compound is known for its unique blend of reactivity and selectivity, making it valuable in various scientific research and industrial applications .

Preparation Methods

Industrial Production Methods: Industrial production methods for this compound are likely to involve large-scale chemical synthesis techniques, including batch and continuous flow processes. These methods ensure consistent quality and high production rates, essential for meeting industrial demands .

Chemical Reactions Analysis

Types of Reactions: 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). Reaction conditions such as temperature, pressure, and solvent choice play a significant role in determining the reaction outcome .

Major Products: The major products formed from these reactions depend on the specific reaction type and conditions. For example, oxidation may yield difluoro-ketones, while reduction may produce difluoro-alcohols .

Scientific Research Applications

Chemistry: In chemistry, 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol hydrochloride is used as a building block for synthesizing more complex molecules. Its unique reactivity makes it valuable for developing new chemical reactions and materials .

Biology: In biological research, this compound can be used to study enzyme interactions and metabolic pathways. Its structural features allow it to interact with specific biological targets, providing insights into biochemical processes .

Medicine: In medicine, this compound may be explored for its potential therapeutic properties. Its ability to interact with biological molecules makes it a candidate for drug development and pharmacological studies .

Industry: In industrial applications, this compound can be used in the production of specialty chemicals, agrochemicals, and pharmaceuticals. Its versatility and reactivity make it a valuable asset in various manufacturing processes .

Mechanism of Action

The mechanism of action of 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. These interactions can modulate biochemical pathways, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

• 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol
• 4,4-Difluoro-2,5-dimethylhexan-3-ol
• 5-Amino-2,5-dimethylhexan-3-ol

Comparison: Compared to similar compounds, 5-Amino-4,4-difluoro-2,5-dimethylhexan-3-ol hydrochloride stands out due to its unique combination of amino and difluoro groups. This structural feature enhances its reactivity and selectivity, making it more versatile for various applications .